Cas no 19550-09-5 (4,4-dimethylhexan-3-ol)
4,4-dimethylhexan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-hexanol, 4,4-dimethyl-
- 4,4-Dimethyl-3-hexanol
- 4,4-dimethyl-hexan-3-ol
- 4,4-dimethylhexan-3-ol
-
- MDL: MFCD00046669
Computed Properties
- Exact Mass: 130.13584
Experimental Properties
- PSA: 20.23
4,4-dimethylhexan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-345050-1.0g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 1.0g |
$657.0 | 2023-02-22 | ||
| Enamine | EN300-345050-2.5g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 2.5g |
$1360.0 | 2023-09-03 | ||
| Enamine | EN300-345050-5.0g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 5.0g |
$1723.0 | 2023-02-22 | ||
| Enamine | EN300-345050-10.0g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 10.0g |
$2166.0 | 2023-02-22 | ||
| Enamine | EN300-345050-1g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 1g |
$657.0 | 2023-09-03 | ||
| Enamine | EN300-345050-5g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 5g |
$1723.0 | 2023-09-03 | ||
| Enamine | EN300-345050-10g |
4,4-dimethylhexan-3-ol |
19550-09-5 | 10g |
$2166.0 | 2023-09-03 |
4,4-dimethylhexan-3-ol Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4,4-dimethylhexan-3-ol
Chemical Profile of 4,4-dimethylhexan-3-ol (CAS No. 19550-09-5)
4,4-dimethylhexan-3-ol (CAS No. 19550-09-5) is a branched-chain alcohol that has garnered significant attention in the field of organic chemistry and industrial applications due to its unique structural properties and versatile reactivity. This compound, characterized by a hexane backbone with two methyl substituents at the fourth carbon and a hydroxyl group at the third carbon, exhibits a range of chemical behaviors that make it valuable in synthetic chemistry, fragrance formulation, and as an intermediate in pharmaceutical synthesis.
The molecular structure of 4,4-dimethylhexan-3-ol contributes to its relatively high boiling point and moderate solubility in organic solvents, which are critical factors in its utility as a solvent or reactant in various chemical processes. Its branched configuration also imparts a degree of steric hindrance, influencing its interactions with other molecules and its role in catalytic reactions.
In recent years, research has highlighted the potential of 4,4-dimethylhexan-3-ol as a building block in the synthesis of more complex molecules. For instance, its alcohol functionality allows for facile esterification or etherification reactions, making it a candidate for producing derivatives with tailored properties. These derivatives have found applications in polymer chemistry, where they can act as plasticizers or cross-linking agents to enhance material performance.
Additionally, the compound has been explored in the context of bio-based chemicals. The growing emphasis on sustainable chemistry has prompted investigations into modifying natural feedstocks to produce alcohols like 4,4-dimethylhexan-3-ol through fermentation or enzymatic processes. Such approaches align with the broader goal of reducing reliance on petroleum-derived chemicals and developing greener synthetic routes.
The fragrance industry has also recognized the significance of 4,4-dimethylhexan-3-ol, leveraging its structural motif to create musk-like aroma compounds. Its olfactory profile is characterized by woody and ambery notes, which are desirable in perfumery formulations. Researchers have utilized computational modeling to understand how modifications to the 4,4-dimethylhexan-3-ol structure can fine-tune its scent characteristics, leading to novel fragrance compositions that meet evolving consumer preferences.
Beyond its industrial applications, 4,4-dimethylhexan-3-ol has been studied for its potential role in pharmaceutical intermediates. The compound’s ability to undergo nucleophilic substitution reactions makes it a useful precursor for synthesizing more complex heterocyclic compounds that are prevalent in medicinal chemistry. Recent studies have demonstrated its utility in constructing scaffolds for bioactive molecules targeting neurological disorders, where precise stereochemistry is crucial for efficacy.
The synthesis of 4,4-dimethylhexan-3-ol itself has seen advancements in catalytic methods. Traditional acid-catalyzed hydration of alkynes or oxidation of secondary alcohols were common approaches; however, newer methodologies employing transition metal catalysts have improved yields and selectivity. These advances not only streamline the production process but also reduce waste generation, aligning with environmental stewardship principles.
In conclusion, 4,4-dimethylhexan-3-ol (CAS No. 19550-09-5) represents a multifaceted compound with broad applicability across multiple sectors. Its unique structural features enable diverse chemical transformations, making it indispensable in research and industrial settings. As scientific understanding evolves and sustainable practices gain prominence, the role of such specialized chemicals is expected to expand further.
19550-09-5 (4,4-dimethylhexan-3-ol) Related Products
- 1838-73-9(3-Methyl-4-heptanol)
- 19549-72-5(2,4-Dimethyl-3-heptanol)
- 617-29-8(2-Methyl-3-hexanol)
- 19550-07-3(2,5-Dimethyl-3-hexanol)
- 19780-39-3(3-Ethyl-2-heptanol)
- 16844-71-6(Epifriedelanol)
- 18720-62-2(2-Methyl-3-heptanol)
- 14979-39-6(4-Methyl-3-heptanol)
- 4209-90-9(2,2-Dimethyl-3-hexanol)
- 144-19-4(2,2,4-Trimethyl-1,3-pentanediol)